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Compound of Interest

Compound Name: Sulfo-Cy3.5 maleimide

Cat. No.: B15135386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key features of Sulfo-Cy3.5 maleimide,

a fluorescent dye engineered for the precise labeling of biomolecules. It is intended to serve as

a technical resource for researchers and professionals in the fields of life sciences and drug

development, offering detailed information on its properties, applications, and relevant

experimental protocols.

Core Features and Physicochemical Properties
Sulfo-Cy3.5 maleimide is a water-soluble fluorescent dye belonging to the cyanine family. The

presence of sulfonate groups enhances its hydrophilicity, making it particularly suitable for

labeling proteins and other biological macromolecules in aqueous environments without the

need for organic co-solvents.[1][2][3] The maleimide functional group provides high reactivity

and specificity towards sulfhydryl (thiol) groups, commonly found in cysteine residues of

proteins.[4]

Quantitative Data Summary
The following tables summarize the key quantitative data for Sulfo-Cy3.5 maleimide and its

close analog, Sulfo-Cy3 maleimide. It is important to note that the exact spectral properties can

vary slightly between different suppliers.
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Property Value Reference(s)

Excitation Maximum (λex) ~581 - 591 nm [5][6]

Emission Maximum (λem) ~596 - 604 nm [5][6]

Molecular Weight ~1113.38 g/mol

Solubility Water, DMF, DMSO [1][7][8]

Appearance Red powder [1][7]

Storage Conditions
-20°C, protected from light,

desiccated
[7][8]

Table 1: Physicochemical Properties of Sulfo-Cy3.5 Maleimide.

Property Value Reference(s)

Excitation Maximum (λex) ~548 nm [1][7][9][10]

Emission Maximum (λem) ~563 nm [1][7][9][10]

Molar Extinction Coefficient (ε) ~162,000 cm⁻¹M⁻¹ [1][7][10]

Fluorescence Quantum Yield

(Φ)
~0.1 [1][7][9][10]

Molecular Weight ~776.96 - 777 g/mol [1][9][10]

Molecular Formula C₃₆H₄₁KN₄O₉S₂ [1][9][10]

Table 2: Physicochemical Properties of the related Sulfo-Cy3 Maleimide.

Experimental Protocols
The following protocols provide detailed methodologies for common applications of Sulfo-
Cy3.5 maleimide.

Protein Labeling with Sulfo-Cy3.5 Maleimide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.medchemexpress.com/sulfo-cy3-5-maleimide.html
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/sulfo-cyanine3-5/
https://www.medchemexpress.com/sulfo-cy3-5-maleimide.html
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/sulfo-cyanine3-5/
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://www.lumiprobe.com/p/sulfo-cy3-maleimide
https://www.glpbio.com/gc59173.html
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://www.lumiprobe.com/p/sulfo-cy3-maleimide
https://www.lumiprobe.com/p/sulfo-cy3-maleimide
https://www.glpbio.com/gc59173.html
https://www.benchchem.com/product/b15135386?utm_src=pdf-body
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://www.lumiprobe.com/p/sulfo-cy3-maleimide
https://broadpharm.com/product/bp-22556
https://www.interchim.fr/ft/S/SHLMIa.pdf
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://www.lumiprobe.com/p/sulfo-cy3-maleimide
https://broadpharm.com/product/bp-22556
https://www.interchim.fr/ft/S/SHLMIa.pdf
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://www.lumiprobe.com/p/sulfo-cy3-maleimide
https://www.interchim.fr/ft/S/SHLMIa.pdf
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://www.lumiprobe.com/p/sulfo-cy3-maleimide
https://broadpharm.com/product/bp-22556
https://www.interchim.fr/ft/S/SHLMIa.pdf
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://broadpharm.com/product/bp-22556
https://www.interchim.fr/ft/S/SHLMIa.pdf
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://broadpharm.com/product/bp-22556
https://www.interchim.fr/ft/S/SHLMIa.pdf
https://www.benchchem.com/product/b15135386?utm_src=pdf-body
https://www.benchchem.com/product/b15135386?utm_src=pdf-body
https://www.benchchem.com/product/b15135386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the steps for conjugating Sulfo-Cy3.5 maleimide to a protein via its

cysteine residues.

Materials:

Protein of interest (containing free sulfhydryl groups)

Sulfo-Cy3.5 maleimide

Reaction Buffer: Phosphate-buffered saline (PBS) or other amine-free buffer (e.g., HEPES,

Tris) at pH 7.0-7.5, degassed.

Reducing Agent (optional): Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT).

Quenching Reagent (optional): L-cysteine or β-mercaptoethanol.

Purification System: Size-exclusion chromatography (e.g., Sephadex G-25 column), dialysis,

or spin filtration column.

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) for preparing the dye

stock solution.

Procedure:

Protein Preparation:

Dissolve the protein in the degassed reaction buffer at a concentration of 1-10 mg/mL.

If the protein's cysteine residues are involved in disulfide bonds, reduction is necessary.

Add a 10- to 100-fold molar excess of TCEP and incubate for 20-30 minutes at room

temperature. If using DTT, it must be removed before adding the dye, for example, by

dialysis or a desalting column.

Dye Preparation:

Allow the vial of Sulfo-Cy3.5 maleimide to warm to room temperature before opening.
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Prepare a 10 mM stock solution of the dye in anhydrous DMF or DMSO. For example,

dissolve 1 mg of the dye in approximately 89 µL of solvent.

Labeling Reaction:

Add a 10- to 20-fold molar excess of the Sulfo-Cy3.5 maleimide stock solution to the

protein solution. Add the dye dropwise while gently stirring.

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,

protected from light.

Quenching (Optional):

To stop the reaction, a small molecule thiol such as L-cysteine or β-mercaptoethanol can

be added to react with any excess maleimide.

Purification:

Separate the labeled protein from the unreacted dye and any quenching reagents using

size-exclusion chromatography, dialysis, or a spin filtration column with an appropriate

molecular weight cutoff. The first colored band to elute from a size-exclusion column is

typically the labeled protein.

Determination of Degree of Labeling (DOL):

The DOL, which is the average number of dye molecules per protein, can be calculated by

measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the

absorption maximum of the dye (~581-591 nm).

Visualizations of Experimental Workflows
The following diagrams, created using the DOT language, illustrate common experimental

workflows involving Sulfo-Cy3.5 maleimide.
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Caption: Workflow for Protein Labeling with Sulfo-Cy3.5 Maleimide.
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Caption: Workflow for Immunofluorescence Microscopy using a Sulfo-Cy3.5 Labeled

Secondary Antibody.
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Caption: General Workflow for Flow Cytometry using Sulfo-Cy3.5 Maleimide Conjugates.
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Sulfo-Cy3.5 maleimide is a versatile tool with a broad range of applications in biological

research and pharmaceutical development.

Fluorescence Microscopy: Its bright fluorescence and high photostability make it an excellent

choice for high-resolution imaging of cellular structures and processes.[6]

Flow Cytometry: The distinct spectral properties of Sulfo-Cy3.5 allow for its inclusion in

multicolor flow cytometry panels for precise cell sorting and analysis.[6]

Bioconjugation: It is widely used for the efficient labeling of proteins, antibodies, and peptides

for use in various assays.[6]

Molecular Probes: Sulfo-Cy3.5-labeled biomolecules are effective probes for studying

molecular interactions in various bioanalytical assays.[6]

Stability and Storage
Proper handling and storage are crucial for maintaining the performance of Sulfo-Cy3.5
maleimide.

Long-term Storage: The dye should be stored at -20°C in the dark and in a desiccated

environment.[7][8] Under these conditions, it is stable for up to 24 months.[7][8]

Stock Solutions: Dye stock solutions prepared in anhydrous DMF or DMSO can be stored at

-20°C for at least one month, protected from light and moisture.

Photostability: As with all cyanine dyes, prolonged exposure to light should be avoided to

prevent photobleaching.[7][8] Studies on related cyanine dyes have shown that their

photostability can be influenced by the local environment and the presence of antifade

reagents.[11][12]

In conclusion, Sulfo-Cy3.5 maleimide is a robust and versatile fluorescent dye that offers

significant advantages for the labeling and detection of biomolecules. Its high water solubility,

specific reactivity with thiols, and favorable spectral properties make it a valuable tool for a wide

array of applications in modern biological and pharmaceutical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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